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Compound of Interest

Compound Name: Cortisone-d2

cat. No.: B15613657

Cortisone-d2: A Technical Overview

This guide provides a detailed summary of the fundamental physicochemical properties of
Cortisone-d2, a deuterated analog of Cortisone. It is intended for researchers, scientists, and
professionals in the field of drug development and analytical chemistry who utilize stable
isotope-labeled compounds.

Core Physicochemical Data

The essential quantitative data for Cortisone-d2 is summarized in the table below, providing a
clear reference for its molecular characteristics.

Property Value References
Molecular Formula C21H26D205 [1112][3]
Molecular Weight 362.46 g/mol [1]14]
Alternate Molecular Weight 362.47 g/mol [21[31[5]

4-Pregnen-17a,21-diol-
s 3,11,20-trione-1,2-d2, 17- 2]
nonyms
ynony Hydroxy-11-

dehydrocorticosterone-d2

Parent Drug Cortisone [2]

Purity > 95% [1]
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Logical Relationship of Cortisone-d2

The following diagram illustrates the relationship between Cortisone-d2 and its parent
compound, highlighting its primary application as a labeled internal standard.
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Caption: Relationship between Cortisone and its deuterated form, Cortisone-d2.

Experimental Applications and Methodologies

Cortisone-d2 serves as a crucial internal standard in various analytical and pharmacokinetic
studies.[2] Its use significantly enhances the accuracy of quantification methods for Cortisone
in biological matrices.

Bioanalytical Methodologies
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While specific, detailed experimental protocols are proprietary and vary between laboratories,
the general workflow for the use of Cortisone-d2 as an internal standard in mass
spectrometry-based assays is outlined below.

Biological Sample Spiking with Sample Extraction
(e.g., Plasma, Urine) Cortisone-d2 (e.g., SPE, LLE)
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Caption: General workflow for using Cortisone-d2 as an internal standard.

Disclaimer: The detailed experimental protocols for specific assays are typically developed and
validated in-house by research laboratories and are not publicly available in extensive detail.
The workflow provided is a generalized representation.

Signaling Pathways

Cortisone, the parent compound of Cortisone-d2, is a glucocorticoid that exerts its effects
through interaction with the glucocorticoid receptor. Cortisone itself is a metabolite of cortisol
and acts as an immunosuppressant and anti-inflammatory agent.[4] At high concentrations,
cortisone can interfere with the binding of glucocorticoids to their receptors.[4]

The following diagram illustrates a simplified overview of the glucocorticoid signaling pathway.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15613657?utm_src=pdf-body
https://www.benchchem.com/product/b15613657?utm_src=pdf-body-img
https://www.benchchem.com/product/b15613657?utm_src=pdf-body
https://www.benchchem.com/product/b15613657?utm_src=pdf-body
https://www.chemsrc.com/en/cas/2687960-86-5_1706830.html
https://www.chemsrc.com/en/cas/2687960-86-5_1706830.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613657?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

inds to

Glucocorticoid Receptor
(GR) Complex

ranslocates to

nteracts with

Glucocorticoid
Response Elements (GRE)

Modulation of
Gene Transcription

Click to download full resolution via product page

Caption: Simplified glucocorticoid signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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